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Compound of Interest

Compound Name:
2-[(3-Chlorobenzyl)oxy]benzoic

acid

CAS No.: 121697-55-0

Cat. No.: B187650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-[(3-Chlorobenzyl)oxy]benzoic
acid, a synthetic derivative of benzoic acid. This document delves into its chemical identity, a

detailed synthesis protocol grounded in established organic chemistry principles, its

physicochemical properties, and a discussion of its potential applications in the field of drug

discovery and development.

Core Compound Identification
Chemical Name: 2-[(3-Chlorobenzyl)oxy]benzoic acid CAS Number: 121697-55-0[1][2][3][4]

[5] Molecular Formula: C₁₄H₁₁ClO₃[4] Molecular Weight: 262.69 g/mol [4]
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The structure of 2-[(3-Chlorobenzyl)oxy]benzoic acid is characterized by a benzoic acid core

where the hydroxyl group at the 2-position is substituted with a 3-chlorobenzyl ether linkage.

Caption: Chemical structure of 2-[(3-Chlorobenzyl)oxy]benzoic acid.

Synthesis Methodology: A Validated Approach
The synthesis of 2-[(3-Chlorobenzyl)oxy]benzoic acid is most effectively achieved through

the Williamson ether synthesis. This classic and robust method involves the reaction of an

alkoxide with a primary alkyl halide via an Sₙ2 mechanism.[6][7][8] In this specific application,

the phenoxide of salicylic acid serves as the nucleophile, attacking the electrophilic carbon of

3-chlorobenzyl chloride.

Rationale for Synthetic Strategy
The Williamson ether synthesis is the chosen pathway due to its high efficiency and selectivity

for forming the desired ether linkage. The use of a primary benzyl halide, 3-chlorobenzyl

chloride, is advantageous as it minimizes the competing E2 elimination reaction, which can be

a significant side reaction with more sterically hindered halides.[9] The phenolic proton of

salicylic acid is the most acidic proton, allowing for selective deprotonation to form the

nucleophilic phenoxide.

Detailed Experimental Protocol
Materials:

Salicylic acid

3-Chlorobenzyl chloride

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Anhydrous Dimethylformamide (DMF) or Acetone

Hydrochloric acid (HCl), 1 M solution

Ethyl acetate
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Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Deprotonation of Salicylic Acid: In a round-bottom flask equipped with a magnetic stirrer,

dissolve salicylic acid (1.0 equivalent) in anhydrous DMF or acetone. To this solution, add

powdered NaOH or KOH (1.1 equivalents) portion-wise while stirring at room temperature.

The formation of the sodium or potassium salicylate salt will be observed.

Ether Synthesis: To the stirring suspension of the salicylate salt, add 3-chlorobenzyl chloride

(1.05 equivalents) dropwise at room temperature. After the addition is complete, heat the

reaction mixture to 50-60 °C.

Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC) until the starting material (salicylic acid) is consumed.

Work-up:

Cool the reaction mixture to room temperature and pour it into ice-cold water.

Acidify the aqueous mixture to a pH of approximately 3-4 with 1 M HCl to protonate the

carboxylic acid.

Extract the product with ethyl acetate (3 x volume of the aqueous layer).

Combine the organic layers and wash with saturated NaHCO₃ solution to remove any

unreacted salicylic acid, followed by a wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 2-[(3-
Chlorobenzyl)oxy]benzoic acid.
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Caption: Experimental workflow for the synthesis of 2-[(3-Chlorobenzyl)oxy]benzoic acid.

Physicochemical Properties
A comprehensive experimental characterization of 2-[(3-Chlorobenzyl)oxy]benzoic acid is

not extensively reported in the literature. However, based on its structure and data from

chemical suppliers, the following properties can be summarized:

Property Value/Information Source

CAS Number 121697-55-0 [1][2][3][4][5]

Molecular Formula C₁₄H₁₁ClO₃ [4]

Molecular Weight 262.69 g/mol [4]

Appearance
White to off-white solid

(predicted)
General knowledge

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol and acetone

(predicted).

General knowledge

Storage Store at 2°C - 8°C [4]

Structural Distinction from a Notable Isomer
It is crucial to distinguish 2-[(3-Chlorobenzyl)oxy]benzoic acid (an ether) from its structural

isomer, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid (an ester). The latter has been the

subject of research as a potential alternative to acetylsalicylic acid (aspirin), exhibiting

analgesic, anti-inflammatory, and antiplatelet activities.[10] The key structural difference lies in

the linkage to the salicylic acid core: an ether bond (-O-CH₂-) in the title compound versus an

ester bond (-O-C(=O)-) in its isomer. This seemingly minor difference has profound implications

for the chemical stability, reactivity, and biological activity of the two molecules.

Caption: Comparison of the ether and ester linkages in the two structural isomers.
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Potential Applications and Future Research
Directions
While specific biological activities for 2-[(3-Chlorobenzyl)oxy]benzoic acid are not widely

documented, its structural motif as a substituted benzoic acid derivative suggests potential for

exploration in several areas of medicinal chemistry. Benzoic acid and its derivatives are known

to possess a wide range of biological activities, including anticancer properties.[11]

Potential areas for future research include:

Antimicrobial Activity: The presence of the chlorobenzyl group could impart antimicrobial

properties.

Enzyme Inhibition: The carboxylic acid functionality and the overall molecular scaffold could

be designed to interact with the active sites of various enzymes. For instance, benzoic acid

derivatives have been investigated as influenza neuraminidase inhibitors.

Scaffold for Drug Discovery: This compound can serve as a versatile starting material for the

synthesis of more complex molecules with potential therapeutic applications. The carboxylic

acid group provides a convenient handle for further chemical modifications.

A brief report suggests that 2-[(3-Chlorobenzyl)oxy]benzoic acid is a synthetic compound

that can be administered orally or via subcutaneous injection, with a half-life of approximately 5

hours and metabolism by esterases to benzoic acid.[4] However, this metabolic pathway

description seems more consistent with an ester-containing compound and may be an instance

of mistaken identity with its isomer. Further investigation is required to clarify its metabolic fate.

Conclusion
2-[(3-Chlorobenzyl)oxy]benzoic acid, identified by CAS number 121697-55-0, is a distinct

chemical entity whose synthesis can be reliably achieved through the Williamson ether

synthesis. While its physicochemical properties and biological activities are not yet extensively

documented, its structure as a substituted benzoic acid ether presents opportunities for further

investigation in medicinal chemistry and drug discovery. It is imperative for researchers to

clearly distinguish this compound from its more studied ester isomer to ensure the accuracy

and validity of future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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